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Compound of Interest

Compound Name: Clozapine N-oxide dihydrochloride

Cat. No.: B2363190

The following provides essential safety and logistical information for the proper disposal of
Clozapine N-oxide dihydrochloride, tailored for researchers, scientists, and drug
development professionals. This guidance is synthesized from safety data sheets and general
laboratory chemical waste management protocols.

Summary of Chemical and Safety Information

Property Data

8-Chloro-11-(4-methyl-4-oxido-1-

Chemical Name piperazinyl)-5H-dibenzol[b,e][1][2]diazepine
dihydrochloride[3]

Molecular Formula C18H21CI3N4O[4]

Molecular Weight 415.7 g/mol [4]

o Acute toxicity, oral (Category 3). Toxic if
Hazard Classification
swallowed.[5]

Signal Word Danger[5]

Step-by-Step Disposal Protocol

The primary principle for disposing of Clozapine N-oxide dihydrochloride is to treat it as a
hazardous chemical waste. Under no circumstances should it be disposed of down the drain or
in regular trash.[1][6][7]
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Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE as outlined
in the substance's Safety Data Sheet (SDS). This includes:

o Safety glasses
e Lab coat

o Chemically resistant gloves

Waste Collection and Containment

o Solid Waste: Collect waste Clozapine N-oxide dihydrochloride powder in a clearly labeled,
sealed container that is compatible with the chemical.[2]

¢ Solutions: Absorb liquid solutions containing the compound with a non-reactive absorbent
material (e.g., diatomite, universal binders).[5]

o Contaminated Materials: Any items contaminated during handling or spill cleanup (e.qg.,
absorbent pads, gloves, weighing paper) must also be treated as hazardous waste and
placed in the designated waste container.[6][3]

Labeling Hazardous Waste

Properly label the waste container. The label must be clear, detailed, and include:

The words "Hazardous Waste"

The full chemical name: "Clozapine N-oxide dihydrochloride"

Associated hazards (e.g., "Toxic")[2]

The accumulation start date[2]

Storage of Waste

o Store the sealed hazardous waste container in a designated, well-ventilated Satellite
Accumulation Area within the laboratory.[7]
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o Ensure the container is kept closed except when adding waste.[7][8]

» Store it away from incompatible materials.[1][2]

Arranging for Final Disposal

» Do not attempt to neutralize or dispose of the chemical yourself.

o Arrange for collection by a specialized, licensed hazardous waste disposal company.[3][5]
This is typically managed through your institution's Environmental Health and Safety (EHS)
office.[7]

» Follow all national, state, and local regulations for the disposal of toxic chemical waste.[3][5]

Spill Cleanup Procedure

In the event of a spill:

Evacuate personnel to a safe area if necessary.[5]
o Ensure adequate ventilation, preferably by working in a chemical fume hood.[3]
e Wearing appropriate PPE, cover the spill with a suitable absorbent material.[3]

o Carefully sweep or collect the material and place it into the designated hazardous waste
container.[3]

o Decontaminate the surface by scrubbing with alcohol and dispose of all cleanup materials as
hazardous waste.[5]

Disposal of Empty Containers

» A container that held Clozapine N-oxide dihydrochloride should be treated as hazardous
waste.[9]

« If regulations permit, the container may be disposed of as regular trash only after being
triple-rinsed with a suitable solvent.[6]
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e Crucially, the rinsate from this process must be collected and disposed of as hazardous
chemical waste.[6]

 After rinsing, deface or remove the original chemical label before discarding the container.[6]

[8]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for handling Clozapine N-oxide
dihydrochloride waste.
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Preparation & Handling

Start: Need to
dispose of CNO
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify V\v/aste Type

Is it unused product,
a solution, or
contaminated material?

Contajnment

Place in a designated,
sealed, and compatible
hazardous waste container

'

Properly Label Container:
'Hazardous Waste',
Chemical Name, Hazards, Date

Final Disposal

Store container in a
designated Satellite
Accumulation Area

Contact EHS to arrange

pickup by a licensed
waste disposal company

End: Waste is
properly disposed

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Clozapine N-oxide dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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